4-chloro-9H-xanthen-9-one

• CAS No.: 13210-16-7
• Molecular Formula: C13H7ClO2
• Molecular Weight: 230.64 g/mol
• IUPAC Name: 4-chloroxanthen-9-one
• InChI: InChI=1S/C13H7ClO2/c14-10-6-3-5-9-12(15)8-4-1-2-7-11(8)16-13(9)10/h1-7H
• InChI Key: KZQPPYHUDFFCCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=CC=C3)Cl

Description

4-Chloro-9H-xanthen-9-one is a chlorinated derivative of the xanthenone scaffold, a tricyclic aromatic system comprising two benzene rings fused to a central γ-pyrone ring. The chlorine substitution at the 4-position confers distinct electronic and steric properties, influencing its reactivity and biological activity.

Chlorinated derivatives, in particular, exhibit enhanced lipophilicity and metabolic stability compared to hydroxyl- or methoxy-substituted analogs, making them promising candidates for drug development .

Comparison with Similar Compounds

Key Observations:

Chlorination Position and Yield :

• Chlorination at the 2-position (e.g., 2-chloro-3,4-dimethoxy-1-methyl-9H-xanthen-9-one) using NCS achieves moderate yields (~26%), while di-chlorination (e.g., 2,3-dichloro derivatives) via SOCl₂ results in lower yields (~7%) due to competing side reactions .
• Steric hindrance from adjacent substituents (e.g., methyl or methoxy groups) may direct chlorination to specific positions, as seen in the preferential formation of 2-chloro over 4-chloro derivatives in methoxy-rich environments .

Biological Activity: Antifungal Activity: 2-Chloro-3,4-dimethoxy-1-methyl-9H-xanthen-9-one demonstrates moderate antifungal activity, attributed to the electron-withdrawing chlorine enhancing membrane disruption . Enzyme Inhibition: Chlorinated xanthenones (e.g., 4-chloro derivatives) show higher acetylcholinesterase (AChE) inhibition than hydroxylated analogs, likely due to improved binding affinity from hydrophobic interactions .

Physicochemical Properties

Chlorine substitution increases molecular weight and lipophilicity (logP) compared to hydroxyl or methoxy analogs. For example:

• 4-Chloro-9H-xanthen-9-one : Calculated logP ≈ 3.2 (estimated via fragment-based methods).
• 3,4-Dihydroxy-9H-xanthen-9-one : logP ≈ 1.8, with higher aqueous solubility due to hydrogen-bonding capacity .

Stability and Reactivity

• Chlorinated derivatives exhibit greater thermal and oxidative stability than hydroxylated counterparts. For instance, 4-chloro-9H-xanthen-9-one resists degradation under reflux conditions (up to 100°C), whereas 3,4-dihydroxy analogs undergo rapid oxidation in aerobic environments .
• Methoxy groups (e.g., in 4-methoxy-9H-xanthen-9-one) enhance electron density, making the ring susceptible to electrophilic attack, whereas chlorine withdraws electrons, stabilizing the core structure .